N-Butyl-N-methylurea

• CAS RN: 135124-62-8
• Molecular Formula: C6H14N2O
• Molecular Weight: 130.19 g/mol
• IUPAC Name: 1-butyl-1-methylurea
• InChI: InChI=1S/C6H14N2O/c1-3-4-5-8(2)6(7)9/h3-5H2,1-2H3,(H2,7,9)
• InChI Key: ABWBRDVCEGJZJF-UHFFFAOYSA-N
• SMILES: CCCCN(C)C(=O)N
• synonyms: Urea, N-butyl-N-methyl- (9CI)

Description

N-Butyl-N-methylurea (BMU) is a chemical compound that belongs to the class of N-alkyl-N'-methylureas. It is a colorless liquid with a faint odor and is soluble in water and organic solvents. BMU has been widely used in scientific research due to its unique chemical properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of N-Butyl-N-methylurea is not fully understood, but it is believed to act as a nucleophile in chemical reactions due to the presence of the urea functional group. This compound can also form hydrogen bonds with other molecules, which can affect the reactivity and selectivity of chemical reactions.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that this compound can be metabolized by liver enzymes and excreted in urine. This compound has also been reported to have low acute toxicity and is not expected to cause significant adverse effects in humans or animals.

Advantages and Limitations for Lab Experiments

N-Butyl-N-methylurea has several advantages for use in lab experiments, including its high solubility in water and organic solvents, low toxicity, and availability. However, this compound also has some limitations, such as its relatively high cost and limited commercial availability.

Future Directions

There are several future directions for research on N-Butyl-N-methylurea, including:
1. Development of new synthetic methods for this compound with improved yield and selectivity.
2. Investigation of the catalytic properties of this compound in various reactions, including asymmetric catalysis.
3. Synthesis of new materials using this compound as a building block, such as metal-organic frameworks and polymers.
4. Study of the biological activity of this compound and its potential applications in drug discovery and development.
5. Investigation of the environmental impact of this compound and its degradation products.
In conclusion, this compound is a versatile and promising chemical compound with potential applications in various scientific fields. Further research is needed to fully understand its properties and potential uses.

Synthesis Methods

N-Butyl-N-methylurea can be synthesized by reacting butylamine and dimethyl carbonate in the presence of a base catalyst. The reaction can be carried out at room temperature and atmospheric pressure, and the yield of this compound can be improved by optimizing the reaction conditions.

Scientific Research Applications

N-Butyl-N-methylurea has been extensively studied for its potential applications in various scientific fields, including organic synthesis, catalysis, and material science. This compound has been used as a solvent and a reagent in chemical reactions, such as the synthesis of carbamates and ureas. This compound has also been used as a ligand in coordination chemistry and as a catalyst in various reactions, such as the oxidation of alcohols and the reduction of nitroarenes. In material science, this compound has been used as a building block for the synthesis of polymers and metal-organic frameworks.